2-(4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)phenyl)-5-((2-morpholinoethyl)amino)oxazole-4-carbonitrile

• IUPAC Name: 2-[4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)phenyl]-5-(2-morpholin-4-ylethylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C25H27N5O4S/c26-17-23-25(27-10-12-29-13-15-33-16-14-29)34-24(28-23)20-5-7-22(8-6-20)35(31,32)30-11-9-19-3-1-2-4-21(19)18-30/h1-8,27H,9-16,18H2
• InChI Key: VEBXPJAAWVNZET-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)S(=O)(=O)C3=CC=C(C=C3)C4=NC(=C(O4)NCCN5CCOCC5)C#N
• Molecular Formula: C25H27N5O4S
• Molecular Weight: 493.6 g/mol

Description

2-(4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)phenyl)-5-((2-morpholinoethyl)amino)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C25H27N5O4S and its molecular weight is 493.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

Research into the synthesis of complex molecules related to the one mentioned has shown advancements in metal-free one-pot synthesis techniques. For instance, a study demonstrated a metal-free one-pot intramolecular transannulation of 1-sulfonyl-4-(2-aminomethylphenyl)-1,2,3-triazoles, facilitating the synthesis of various 3-aminoisoquinolines and related scaffolds from readily available starting materials (Hai Shang et al., 2020).

Chemical Properties and Reactions

Another study focused on the synthesis and properties of 5-alkylamino-1,3-oxazole-4-carbonitriles, revealing the potential for creating compounds with varied substituents, which might be analogous in behavior and reactivity to the compound of interest (С. А. Чумаченко et al., 2014).

Applications in Heterocyclic Chemistry

The development of novel heterocyclic compounds, such as tetrahydropyrimido[4,5-b]quinoline derivatives, has been reported. These compounds have been synthesized via methods that could be relevant to the study and application of the compound , highlighting the diversity of structures attainable through innovative synthetic routes (Y. M. Elkholy & M. A. Morsy, 2006).

Potential Pharmaceutical Applications

Research into related compounds indicates potential pharmaceutical applications, such as antimicrobial activities. For instance, the design and synthesis of new 1,2,4-triazole derivatives containing a morpholine moiety as antimicrobial agents suggest a pathway for the development of novel drugs (D. Sahin et al., 2012).